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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of

benzenesulfonic acid and its derivatives, particularly alkylbenzene sulfonates, in Enhanced

Oil Recovery (EOR) research.

Mechanism of Action in Enhanced Oil Recovery
Benzenesulfonic acid-based surfactants are instrumental in chemical EOR primarily due to

their ability to reduce the interfacial tension (IFT) between crude oil and the injection fluid

(brine).[1][2] This reduction in IFT is a critical mechanism for mobilizing residual oil trapped in

the reservoir rock's pore spaces by capillary forces.[1][3] A significant reduction in IFT, often to

ultra-low values in the range of 0.001 to 0.01 mN/m, is necessary to achieve low residual oil

saturation.[3]

Furthermore, these anionic surfactants can alter the wettability of the reservoir rock, ideally

shifting it from oil-wet to water-wet.[1][4] This change in wettability facilitates the release of oil

from the rock surface, further enhancing recovery. The effectiveness of these surfactants is

influenced by various reservoir conditions, including temperature, pressure, and the salinity of

the formation brine.[2]
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The following diagram illustrates the fundamental mechanism of EOR using benzenesulfonic
acid-based surfactants.
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Mechanism of Enhanced Oil Recovery using Benzenesulfonic Acid Surfactants.

Quantitative Data on Performance
The performance of benzenesulfonic acid-based surfactants is quantified through various

parameters, primarily the reduction in interfacial tension and the resulting improvement in oil

recovery. The following tables summarize quantitative data from relevant studies.

Table 1: Interfacial Tension (IFT) Reduction by Alkylbenzene Sulfonates
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Surfacta
nt Type

Concent
ration
(wt%)

Salinity
(ppm)

Temper
ature
(°C)

Oil
Phase

Initial
IFT
(mN/m)

Final
IFT
(mN/m)

Referen
ce

Sodium

Dodecylb

enzenes

ulfonate

(SDBS)

0.5 - 80 Crude Oil 28.86 0.82 [2]

Sodium

Dodecylb

enzenes

ulfonate

(SDBS)

1.0 - 80 Crude Oil 28.86 0.73 [2]

Heavy

Alkyl

Benzene

Sulfonate

s (HABS)

0.2 g/L - - - - Ultra-low [5]

C16ABS

(a

compone

nt of

HABS)

0.2 g/L Present - - - Ultra-low [5]

Mixed

Alkylbenz

ene

Sulfonate

-
Low with

Ca2+
- Crude Oil - < 0.001 [6]

Linear

Alkyl

Benzene

Sulfonate

(LAS)

10% (by

vol)
- 70 Crude Oil 26.53 21.1 [7]
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Table 2: Oil Recovery Enhancement using Benzenesulfonic Acid-Based Surfactants

Surfactant
System

Core Type
Initial Oil
Saturation
(%)

Additional
Oil
Recovery
(% OOIP)

Notes Reference

Anionic

Surfactant

KPS

Low-

permeability

conglomerate

-

8.49 (higher

than

waterflood)

- [4]

Surfactant

Flooding
- -

64.44 (total

recovery)

Compared to

48.61% for

waterflooding

.

[8]

ASP (Alkali-

Surfactant-

Polymer)

Sandstone -
62 (in tertiary

stage)

Optimal

composition.
[9]

Linear

Alkylbenzene

Sulfonates

(LAS) Blends

Carbonate -

77 - 91.8

(total

recovery)

Blended with

other

surfactants

and co-

solvents.

[10]

Experimental Protocols
Detailed methodologies for key experiments are crucial for evaluating the efficacy of

benzenesulfonic acid-based surfactants for EOR.

1. Protocol for Interfacial Tension (IFT) Measurement

Objective: To measure the IFT between the crude oil and the aqueous surfactant solution under

simulated reservoir conditions. The spinning drop tensiometer is a common apparatus for this

measurement.[11]

Materials and Equipment:
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Spinning drop tensiometer (e.g., SVT20N)

High-precision syringe pump

Capillary tube

Crude oil sample

Deionized water

Benzenesulfonic acid derivative (surfactant)

Salts (e.g., NaCl, MgCl2) to prepare brine of desired salinity

Temperature control system

Imaging system and software for drop dimension analysis

Procedure:

Solution Preparation: Prepare the aqueous phase by dissolving the desired concentration of

the benzenesulfonic acid surfactant and salts in deionized water to mimic formation brine.

Stir the solution until fully dissolved.[12]

Apparatus Setup:

Clean the capillary tube thoroughly.

Mount the capillary tube in the spinning drop tensiometer.

Fill the capillary tube with the prepared aqueous surfactant solution, ensuring no air

bubbles are present.

Oil Droplet Injection:

Using a microsyringe, carefully inject a small droplet of the crude oil into the center of the

capillary tube filled with the aqueous phase.[11]

Measurement:
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Begin rotating the capillary tube at a constant, high angular velocity. The centrifugal force

will elongate the oil droplet.

Allow the system to reach thermal and chemical equilibrium at the desired temperature.

[11]

Capture images of the elongated oil droplet using the imaging system.

Data Analysis:

Measure the dimensions (length and diameter) of the stabilized oil droplet from the

captured images.

Calculate the IFT using the Vonnegut equation, which relates the droplet shape, rotational

speed, and the density difference between the oil and aqueous phases.

Repeatability: Repeat the measurement at various surfactant concentrations, salinities, and

temperatures to determine the optimal conditions for IFT reduction.

2. Protocol for Core Flooding Test

Objective: To evaluate the effectiveness of the surfactant solution in mobilizing residual oil from

a reservoir rock sample (core).

Materials and Equipment:

Core holder apparatus

High-pressure pump (e.g., HPLC pump)

Cylindrical reservoir rock core sample

Crude oil sample

Brine solution (simulating formation water)

Surfactant solution

Pressure transducers
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Fraction collector or graduated cylinders

Oven for core drying

Saturator for core saturation

Procedure:

Core Preparation:

Clean and dry the core sample in an oven at a specified temperature (e.g., 65°C for 72

hours).[12]

Measure the dry weight, dimensions, and calculate the pore volume and porosity of the

core.

Saturate the core with brine.

Initial Oil Saturation (Soi):

Inject crude oil into the brine-saturated core until no more brine is produced. This

establishes the initial oil saturation.

Waterflooding (Secondary Recovery):

Inject brine into the oil-saturated core at a constant rate to simulate secondary recovery.

[13]

Continue injection until oil production ceases. The remaining oil saturation is the residual

oil saturation after waterflooding (Sorw).

Surfactant Flooding (Tertiary Recovery):

Prepare the benzenesulfonic acid surfactant solution at the optimal concentration

determined from IFT studies.

Inject the surfactant solution into the core at the same constant rate.[13]
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Collect the effluent in fractions and measure the volume of oil and water produced.

Data Analysis:

Calculate the oil recovery factor at each stage (waterflooding and surfactant flooding) as a

percentage of the original oil in place (OOIP).

Analyze the pressure drop across the core to understand the fluid mobility.

The following diagram outlines a general workflow for evaluating a surfactant for EOR

applications.
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Experimental Workflow for EOR Surfactant Evaluation.
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Concluding Remarks
Benzenesulfonic acid and its derivatives, particularly long-chain alkylbenzene sulfonates, are

effective chemical agents for enhanced oil recovery. Their primary mechanisms of action,

interfacial tension reduction and wettability alteration, lead to the mobilization of otherwise

trapped residual oil. The selection of an optimal surfactant formulation requires systematic

laboratory screening, including IFT measurements and core flooding tests, under conditions

that closely mimic the target reservoir. The protocols and data presented herein provide a

foundational framework for researchers and scientists to design and execute robust EOR

studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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To cite this document: BenchChem. [Application Notes and Protocols: Benzenesulfonic Acid
and its Derivatives in Enhanced Oil Recovery]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1666570#benzenesulfonic-acid-applications-in-
enhanced-oil-recovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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